Cas no 50415-73-1 (ethyl 2-(4-methoxyphenyl)propanoate)

ethyl 2-(4-methoxyphenyl)propanoate Properties

Names and Identifiers

• ethyl 2-(4-methoxyphenyl)propanoate
• METHYL 4-METHOXYPHENYLACETATE
• 4-METHOXYPHENYLACETIC ACID METHYL ESTER
• METHYL PARA METHOXYL PHENYLACETATE
• METHYL P-METHOXYPHENYLACETATE
• Methyl 2-(4-methoxyphenyl)propanoate
• EN300-91171
• SCHEMBL4007061
• 4-(1-methoxycarbonylethyl)anisole
• methyl 2-(4-methoxyphenyl)propanoate
• AC6251
• methyl2-(4-methoxyphenyl)propanoate
• AKOS011682899
• ZB1838
• 2-(4-methoxyphenyl)-propionic acid methyl ester
• Z982130326
• BS-51348
• Benzeneacetic acid, 4-methoxy-a-methyl-, methyl ester
• MFCD16748931
• 50415-73-1
• methyl alpha-methyl-p-methoxyphenylacetate
• CS-0142922
• Methyl 2-(4-methoxyphenyl)propionate
• SY194808
• +Expand

• MDL： MFCD16748931
• InChIKey： ARQVRCKIVSELCG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-8(11(12)14-3)9-4-6-10(13-2)7-5-9/h4-8H,1-3H3
• SMILES： CC(C1=CC=C(C=C1)OC)C(=O)OC

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 1.41070
• PSA: 35.53000
• Refractive Index: n20/D 1.516(lit.)
• Boiling Point: 158 °C19 mm Hg(lit.)
• Flash Point: 98 °F
• Density: 1.135 g/mL at 25 °C(lit.)